Cas no 769158-12-5 (2-chloro-6-fluoro-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-6-fluoro-3,4-dihydroquinazolin-4-one
• CAS No: 769158-12-5
• MF: C₈H₄ClFN₂O
• MW: 198.581563949585
• MDL: MFCD11520685
• CID: 93025
• PubChem ID: 135659311
• Update Time: 2025-09-22

2-chloro-6-fluoro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoroquinazolin-4(3H)-one
• 2-chloro-6-fluoro-1H-quinazolin-4-one
• 2-chloro-6-fluoro-4(3H)-Quinazolinone
• 2-chloro-6-fluoro-3H-quinazolin-4-one
• 2-Chloro-6-fluoro-4(1H)-quinazolinone
• 2-chloro-6-fluoroquinazolin
• AK102613
• 4(3H)-Quinazolinone, 2-chloro-6-fluoro-
• 2-chloro-6-fluoroquinazolin-
• PubChem14301
• 2-Chloro-6-fluoroquinazolin-4(1H)-one
• 2-chloro-6-fluoroquinazolin- 4(3H)-one
• AX8234152
• AB0032898
• X6335
• A9744
• 2-CHLORO-6-FLUORO-4(3H)-QUINAZOLI
• 2-chloro-6-fluoro-3,4-dihydroquinazolin-4-one
• CS-0094664
• 2-chloro-6-fluoroquinazolin-4-ol
• MFCD11520685
• 769158-12-5
• SCHEMBL578429
• AKOS006324513
• AS-30793
• 4(1H)-Quinazolinone, 2-chloro-6-fluoro- (9CI)
• C8H4ClFN2O
• FT-0684313
• DTXSID60586537
• AMY36525
• EN300-645264
• DB-075209

• MDL： MFCD11520685
• Inchi： 1S/C8H4ClFN2O/c9-8-11-6-2-1-4(10)3-5(6)7(13)12-8/h1-3H,(H,11,12,13)
• InChI Key： CBHYEOLZQCLMSY-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2C(N1)=O)F

Computed Properties

• Exact Mass: 198.00000
• Monoisotopic Mass: 197.9996186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.664
• PSA: 45.75000
• LogP: 1.71560
• Vapor Pressure: No data available

2-chloro-6-fluoro-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)